Cas no 182363-54-8 (caudatin 3-O-beta-cymaropyranoside)

• Product Name: caudatin 3-O-beta-cymaropyranoside
• CAS No: 182363-54-8
• MF: C₃₅H₅₄O₁₀
• MW: 634.797272205353
• CID: 2033719
• PubChem ID: 70680264
• Update Time: 2025-04-21

caudatin 3-O-beta-cymaropyranoside Chemical and Physical Properties

Names and Identifiers

• caudatin 3-O-beta-cymaropyranoside
• CHEMBL4225957
• (3beta,12beta,14beta,17alpha)-3-[(2,6-dideoxy-3-O-methyl-beta-D-ribo-hexopyranosyl)oxy]-8,14,17-trihydroxy-20-oxopregn-5-en-12-yl (2E)-3,4-dimethylpent-2-enoate
• CHEBI:65603
• Q27134069
• DTXSID201303859
• 182363-54-8
• caudatin-3-O-beta-cymaropyranoside
• Caudatin 3-O-I(2)-cymaropyranoside

• Inchi： 1S/C35H54O10/c1-19(2)20(3)15-28(37)45-27-18-26-31(6)11-10-24(44-29-17-25(42-8)30(38)21(4)43-29)16-23(31)9-12-34(26,40)35(41)14-13-33(39,22(5)36)32(27,35)7/h9,15,19,21,24-27,29-30,38-41H,10-14,16-18H2,1-8H3/b20-15+/t21-,24+,25+,26-,27-,29+,30-,31+,32-,33-,34+,35-/m1/s1
• InChI Key： HXGDOYDEDXYRPY-MHKUKWNSSA-N
• SMILES： O[C@]12CC[C@@](C(C)=O)([C@@]1(C)[C@@H](C[C@@H]1[C@@]3(C)CC[C@@H](CC3=CC[C@@]21O)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O)OC)OC(/C=C(\C)/C(C)C)=O)O

Computed Properties

• Exact Mass: 634.37169792g/mol
• Monoisotopic Mass: 634.37169792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 45
• Rotatable Bond Count: 8
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 152Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides